Cas no 1823582-93-9 (tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate)
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 4-(3-bromopropoxy)-, 1,1-dimethylethyl ester
- AKOS026727278
- SCHEMBL21997478
- EN300-12580261
- 1823582-93-9
-
- Inchi: 1S/C13H24BrNO3/c1-13(2,3)18-12(16)15-8-5-11(6-9-15)17-10-4-7-14/h11H,4-10H2,1-3H3
- InChI Key: BIYRDCDTTCFYPO-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC(OCCCBr)CC1
Computed Properties
- Exact Mass: 321.09396g/mol
- Monoisotopic Mass: 321.09396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 354.8±32.0 °C(Predicted)
- pka: -2.23±0.40(Predicted)
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12580261-1.0g |
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate |
1823582-93-9 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-12580261-50mg |
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate |
1823582-93-9 | 95.0% | 50mg |
$282.0 | 2023-10-02 | |
| Enamine | EN300-12580261-100mg |
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate |
1823582-93-9 | 95.0% | 100mg |
$420.0 | 2023-10-02 | |
| Enamine | EN300-12580261-250mg |
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate |
1823582-93-9 | 95.0% | 250mg |
$601.0 | 2023-10-02 | |
| Enamine | EN300-12580261-500mg |
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate |
1823582-93-9 | 95.0% | 500mg |
$947.0 | 2023-10-02 | |
| Enamine | EN300-12580261-1000mg |
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate |
1823582-93-9 | 95.0% | 1000mg |
$1214.0 | 2023-10-02 | |
| Enamine | EN300-12580261-2500mg |
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate |
1823582-93-9 | 95.0% | 2500mg |
$2379.0 | 2023-10-02 | |
| Enamine | EN300-12580261-5000mg |
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate |
1823582-93-9 | 95.0% | 5000mg |
$3520.0 | 2023-10-02 | |
| Enamine | EN300-12580261-10000mg |
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate |
1823582-93-9 | 95.0% | 10000mg |
$5221.0 | 2023-10-02 | |
| 1PlusChem | 1P028TYO-50mg |
tert-butyl4-(3-bromopropoxy)piperidine-1-carboxylate |
1823582-93-9 | 95% | 50mg |
$399.00 | 2024-06-18 |
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate (CAS No. 1823582-93-9): An Overview of a Versatile Intermediate in Pharmaceutical Synthesis
tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate (CAS No. 1823582-93-9) is a versatile intermediate that has gained significant attention in the pharmaceutical and chemical industries due to its unique structural features and potential applications. This compound is characterized by its piperidine core, bromopropoxy substituent, and tert-butyl protecting group, making it an ideal building block for the synthesis of complex molecules with diverse biological activities.
The piperidine ring is a fundamental structure in many biologically active compounds, including numerous pharmaceuticals and natural products. The presence of the bromopropoxy group provides a reactive handle for further functionalization, enabling the introduction of various substituents through substitution reactions. The tert-butyl protecting group on the carboxylic acid moiety ensures stability during synthetic manipulations, allowing for precise control over the final product's properties.
Recent research has highlighted the importance of tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this intermediate can be used to synthesize potent inhibitors of specific enzymes involved in various disease pathways. The ability to introduce diverse functional groups via the bromopropoxy moiety allows for the fine-tuning of pharmacological properties, such as selectivity and potency.
In another notable application, tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate has been utilized in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling and are important targets for drug discovery. The flexibility and reactivity of this intermediate enable the design of ligands with high affinity and selectivity for specific GPCRs, opening new avenues for the treatment of diseases such as cardiovascular disorders and neurological conditions.
The synthetic versatility of tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate is further exemplified by its use in combinatorial chemistry approaches. Combinatorial libraries generated from this intermediate have been screened for their biological activities, leading to the identification of lead compounds with promising therapeutic potential. The ability to rapidly synthesize and screen large numbers of structurally diverse molecules accelerates the drug discovery process and increases the likelihood of finding effective treatments.
In addition to its applications in drug discovery, tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate has also found use in academic research. Its unique structure makes it an excellent model compound for studying various chemical reactions and mechanisms. For example, researchers have used this intermediate to investigate the stereochemical outcomes of substitution reactions at the bromopropoxy group, providing valuable insights into reaction pathways and selectivity factors.
The stability and reactivity of tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate make it an attractive choice for industrial-scale synthesis. The tert-butyl protecting group can be easily removed under mild conditions, allowing for the efficient preparation of target molecules without compromising their integrity. This feature is particularly important in large-scale manufacturing processes where cost-effectiveness and scalability are critical considerations.
Furthermore, recent advances in green chemistry have led to the development of more sustainable methods for synthesizing tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate. These methods aim to reduce environmental impact by minimizing waste generation and using safer reagents. For instance, a study published in Green Chemistry reported a novel protocol that employs catalytic amounts of transition metals and environmentally benign solvents, demonstrating significant improvements in yield and selectivity while reducing ecological footprint.
In conclusion, tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate (CAS No. 1823582-93-9) is a highly valuable intermediate with a wide range of applications in pharmaceutical synthesis, drug discovery, and academic research. Its unique structural features and synthetic versatility make it an essential tool for chemists working on the development of novel therapeutics and fundamental studies in chemical biology. As research continues to advance, this compound is likely to play an increasingly important role in driving innovation and progress in these fields.
1823582-93-9 (tert-butyl 4-(3-bromopropoxy)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)